Cas no 1214352-22-3 (5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl)

• Product Name: 5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl
• CAS No: 1214352-22-3
• MF: C₁₃H₇ClF₄
• MW: 274.641296625137
• CID: 5000257
• Update Time: 2025-10-12

5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4'-fluoro-2-(trifluoromethyl)biphenyl
• 5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7ClF4/c14-9-3-6-12(13(16,17)18)11(7-9)8-1-4-10(15)5-2-8/h1-7H
• InChI Key： BCNFHFXFCGVKIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl

Comprehensive Overview of 5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl (CAS No. 1214352-22-3)

5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl (CAS No. 1214352-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This biphenyl derivative is characterized by its unique structural features, including a chloro group at the 5-position, a fluoro substituent at the 4'-position, and a trifluoromethyl group at the 2-position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl has surged due to their applications in drug discovery and material science. Researchers are particularly interested in how the trifluoromethyl group enhances metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design platforms. The compound's halogenated biphenyl backbone also aligns with trends in sustainable chemistry, as it can be tailored for greener synthesis routes.

The synthesis of CAS No. 1214352-22-3 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, which are widely discussed in organic chemistry forums. Its molecular weight and logP value (a measure of lipophilicity) are critical parameters for researchers optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion)—a hot topic in pharmacokinetic studies. Analytical techniques like HPLC and NMR are essential for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, 5-Chloro-4'-fluoro-2-(trifluoromethyl)biphenyl finds niche applications in liquid crystal materials and organic electronics, areas gaining traction due to the rise of flexible displays and OLED technology. Its thermal stability and electronic properties make it a candidate for high-performance polymers, another trending search term in material science databases.

From an SEO perspective, this compound's nomenclature—including variants like 5-Cl-4'-F-2-CF3-biphenyl—is often queried alongside terms such as "fluorinated biphenyl synthesis" or "trifluoromethyl biphenyl applications." Addressing these search intents, this overview highlights the compound's versatility while adhering to scientific rigor. Future research may explore its potential in catalysis or bioconjugation, aligning with the growing interest in multifunctional intermediates.

In summary, CAS No. 1214352-22-3 exemplifies the intersection of medicinal chemistry and advanced materials. Its structural motifs resonate with contemporary themes like precision synthesis and molecular engineering, ensuring its relevance in both academic and industrial settings. As AI-assisted molecular modeling evolves, compounds like this will likely play pivotal roles in next-generation innovations.